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CAS Number: 20221-26-5

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl (9Z,12E)-octadeca-9,12-dienoate, a specific isomer of conjugated linoleic acid (CLA)

methyl ester, is a molecule of growing interest in various scientific disciplines. Its unique

structural configuration, featuring a cis double bond at the 9th carbon and a trans double bond

at the 12th carbon, imparts distinct chemical and physical properties that differentiate it from

other CLA isomers. This technical guide provides a comprehensive overview of Methyl
(9Z,12E)-octadeca-9,12-dienoate, encompassing its physicochemical characteristics, potential

synthesis methodologies, and known biological implications. Particular emphasis is placed on

its potential role within the octadecanoid signaling pathway, a crucial plant defense mechanism.

This document aims to serve as a foundational resource for researchers and professionals

engaged in lipid chemistry, drug discovery, and plant sciences.

Chemical and Physical Properties
Methyl (9Z,12E)-octadeca-9,12-dienoate is a fatty acid methyl ester with the molecular

formula C19H34O2.[1][2] Its structure is characterized by an 18-carbon chain with two double

bonds. The "(9Z)" designation indicates a cis configuration at the 9th carbon, while "(12E)"
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signifies a trans configuration at the 12th carbon. This specific geometry influences its physical

state, solubility, and reactivity.

Table 1: Physicochemical Properties of Methyl (9Z,12E)-octadeca-9,12-dienoate and Related

Isomers

Property
Methyl (9Z,12E)-
octadeca-9,12-
dienoate

Methyl (9Z,12Z)-
octadeca-9,12-
dienoate (Methyl
Linoleate)

Methyl (9E,12E)-
octadeca-9,12-
dienoate (Methyl
Linolelaidate)

CAS Number 20221-26-5[1] 112-63-0[3][4][5] 2566-97-4

Molecular Formula C19H34O2[1][2] C19H34O2[3][4][5] C19H34O2

Molecular Weight 294.47 g/mol [2] 294.47 g/mol [5] 294.47 g/mol

Physical State Solid[6] Liquid[5] Not specified

Purity (typical) >98%[2] >99%[5] Not specified

Storage Freezer[2] Freezer[5]

Room temperature in

continental US; may

vary elsewhere

Synthesis and Analytical Methodologies
The specific synthesis of Methyl (9Z,12E)-octadeca-9,12-dienoate is not extensively detailed

in publicly available literature. However, chemoenzymatic methods employed for the synthesis

of other conjugated linoleic acid isomers can be adapted.

Potential Chemoenzymatic Synthesis Protocol
A plausible route for the synthesis involves the use of lipoxygenase, an enzyme that catalyzes

the dioxygenation of polyunsaturated fatty acids.

Experimental Workflow: Chemoenzymatic Synthesis
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Synthesis Workflow

Linoleic Acid Lipoxygenase
(e.g., from barley seeds) Hydroperoxy intermediate Chemical Reduction

(e.g., with triphenylphosphine) Hydroxy derivative Base-catalyzed
Methylation

Methyl (9Z,12E)-octadeca-
9,12-dienoate

Click to download full resolution via product page

Caption: A potential chemoenzymatic synthesis workflow for Methyl (9Z,12E)-octadeca-9,12-
dienoate.

Methodology:

Enzymatic Oxidation: Linoleic acid is treated with a specific lipoxygenase, for instance, from

barley seeds. This enzyme stereospecifically introduces a hydroperoxy group.

Chemical Reduction: The resulting hydroperoxy intermediate is then chemically reduced to a

more stable hydroxy derivative using a reducing agent like triphenylphosphine.[7]

Methylation: The final step involves the esterification of the carboxylic acid group to a methyl

ester. A base-catalyzed methylation using sodium methoxide in methanol is recommended to

avoid isomerization of the double bonds, which can occur under acidic conditions.[8][9] The

lipid sample is dissolved in toluene, and 0.5 M sodium methoxide in anhydrous methanol is

added, followed by incubation at 50°C for 10 minutes.[8] The reaction is then quenched with

glacial acetic acid and the product extracted with hexane.[8]

Analytical Separation and Identification
The analysis and separation of CLA methyl ester isomers are critical due to their structural

similarity.

Table 2: Analytical Techniques for Isomer Separation
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Technique Principle Application

Gas Chromatography (GC)

Separation based on volatility

and interaction with a

stationary phase.

Widely used for the analysis of

total CLA content and

individual isomer composition.

[10] Long capillary columns

with cyanopropyl polysiloxane

stationary phases provide

good resolution.[11]

Silver Ion High-Performance

Liquid Chromatography (Ag+-

HPLC)

Separation based on the

interaction of double bonds

with silver ions impregnated on

the stationary phase.

Highly effective for resolving

both positional and

geometrical isomers of CLA.[8]

[10] trans,trans-isomers

typically elute first, followed by

cis,trans-, and then cis,cis-

isomers.[8]

Experimental Workflow: Isomer Analysis

Analytical Workflow

Lipid Sample Lipid Extraction
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Caption: A typical analytical workflow for the separation and quantification of CLA methyl ester

isomers.

Biological Activity and Potential Applications
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The biological activities of specific CLA isomers are a subject of intensive research. While data

specifically for Methyl (9Z,12E)-octadeca-9,12-dienoate is limited, studies on related isomers

provide insights into its potential therapeutic applications.

The (9Z,12Z) isomer of methyl octadecadienoate has been shown to be non-lethal to Vero cells

at concentrations up to 250 μg/mL, suggesting a favorable safety profile for this class of

compounds in certain cell lines.[12]

Mammalian lipoxygenases, which are involved in the biosynthesis of inflammatory mediators,

are potential targets for anti-inflammatory drugs.[13] Given that lipoxygenases can metabolize

linoleic acid, it is plausible that Methyl (9Z,12E)-octadeca-9,12-dienoate could interact with

these enzymes, potentially modulating inflammatory pathways.

Potential Role in the Octadecanoid Signaling Pathway
In plants, the octadecanoid pathway leads to the synthesis of jasmonates, a class of

phytohormones involved in defense responses to stress and pathogens. This pathway is

initiated from polyunsaturated fatty acids like linoleic acid and α-linolenic acid.

Signaling Pathway: The Octadecanoid Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.researchgate.net/publication/378377172_Investigating_the_Cytotoxicity_and_Safety_Profile_of_912-_Octadecadienoic_acid_Z_Z-_methyl_ester_Implications_for_Potential_Therapeutic_Applications
https://pubmed.ncbi.nlm.nih.gov/37391468/
https://www.benchchem.com/product/b1145143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Octadecanoid Signaling Pathway
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Caption: A simplified diagram of the octadecanoid signaling pathway in plants.
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The initial step in this pathway is the action of lipoxygenase on polyunsaturated fatty acids.[14]

Given that Methyl (9Z,12E)-octadeca-9,12-dienoate is a derivative of linoleic acid, it is

conceivable that it could act as a substrate or modulator of enzymes within this pathway,

thereby influencing plant defense mechanisms. Further research is required to elucidate the

precise role, if any, of this specific isomer in plant signaling.

Conclusion and Future Directions
Methyl (9Z,12E)-octadeca-9,12-dienoate represents a specific and intriguing isomer within

the broader class of conjugated linoleic acid methyl esters. While a comprehensive body of

research dedicated solely to this molecule is still emerging, the existing knowledge on related

compounds provides a strong foundation for future investigations.

Key areas for future research include:

Development of stereospecific synthesis protocols: Establishing a reliable and high-yield

synthesis method is crucial for obtaining the pure compound for further studies.

Quantitative biological evaluation: In-depth studies are needed to determine the specific

biological activities of Methyl (9Z,12E)-octadeca-9,12-dienoate, including its potential anti-

inflammatory, anti-cancer, and immunomodulatory effects, with determination of key metrics

such as IC50 and EC50 values.

Elucidation of its role in signaling pathways: Investigating the interaction of this isomer with

key enzymes in pathways such as the octadecanoid and lipoxygenase pathways will provide

a deeper understanding of its mechanism of action.

This technical guide serves as a starting point for researchers and professionals, highlighting

the current state of knowledge and outlining the promising avenues for future exploration of

Methyl (9Z,12E)-octadeca-9,12-dienoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1145143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

